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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of Rhenium bromide compounds. Please consult
the specific Safety Data Sheet (SDS) for the particular Rhenium bromide compound you are
working with for detailed safety information.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Rhenium bromide?

Al: The primary hazards depend on the specific Rhenium bromide compound. For instance,
Rhenium pentacarbonyl bromide is toxic if inhaled, swallowed, or in contact with skin, and can
cause irritation to the eyes, respiratory system, and skin.[1][2] Many Rhenium bromides are
also sensitive to air and moisture, which can lead to degradation of the compound and the
formation of hazardous byproducts.[1][3]

Q2: How should | store my Rhenium bromide sample?

A2: Rhenium bromide compounds should be stored in a cool, dry place, away from direct
sunlight and sources of heat.[4] They must be kept in tightly sealed containers, preferably
under an inert atmosphere of nitrogen or argon, to prevent decomposition due to air and
moisture.[1][5][6] For long-term storage, using a glove box or a desiccator is highly
recommended.[4]

Q3: My Rhenium bromide has changed color. Is it still usable?
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A3: A color change often indicates decomposition or contamination, likely due to exposure to
air or moisture. For example, the presence of oxygen during the synthesis of Rhenium(lIl)
bromide can lead to the formation of rhenium(lIl) oxybromide, which has a different
appearance.[3] It is recommended to verify the purity of the compound using appropriate
analytical techniques before proceeding with your experiment.

Q4: What personal protective equipment (PPE) should | wear when handling Rhenium
bromide?

A4: When handling Rhenium bromide, you should always wear suitable protective clothing,
chemical-resistant gloves (e.qg., nitrile), and safety goggles or a face shield.[1] If there is a risk
of generating dust or aerosols, a NIOSH-approved respirator should be used in a well-
ventilated area or fume hood.[4][7]

Q5: How do I dispose of Rhenium bromide waste?

A5: Rhenium bromide waste should be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.[8] Collect waste in a clearly labeled,
sealed container. For specific disposal procedures, consult your institution's environmental
health and safety (EHS) office or a licensed chemical disposal company.[4][7]

Troubleshooting Guide
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Problem

Possible Cause

Troubleshooting Steps

Unexpected reaction outcome

or low yield.

1. Degradation of Rhenium
bromide: The compound may
have been exposed to air or
moisture during storage or
handling.[3] 2. Incorrect
solvent: The solvent may not
be suitable for the reaction or

may contain impurities.

1. Verify compound purity: Use
techniques like X-ray
diffraction (XRD) or elemental
analysis to check the integrity
of your Rhenium bromide. 2.
Use fresh, anhydrous solvent:
Ensure your solvent is properly
dried and degassed before
use. 3. Review handling
procedures: Ensure all
transfers and reactions are
performed under a strict inert

atmosphere.

Difficulty in dissolving Rhenium

bromide.

1. Inappropriate solvent:
Rhenium bromides have
varying solubilities. For
example, Rhenium(lll) bromide
is sparingly soluble in ether
and acetone.[3] 2.
Degradation: The compound
may have decomposed into

insoluble oxides.[3]

1. Consult solubility data:
Refer to the table below or the
literature for appropriate
solvents. 2. Gentle heating or
sonication: This may aid
dissolution, but be mindful of
the compound'’s thermal
stability. 3. Check for
insolubles: If an insoluble solid
remains, it may be a sign of

degradation.

The solid is "clumping" or

appears wet.

Hygroscopicity: The compound
is absorbing moisture from the

atmosphere.

1. Handle in a dry
environment: Immediately
move the compound to a glove
box or use a Schlenk line for
all manipulations. 2. Dry the
compound (with caution):
Depending on its thermal
stability, it may be possible to
dry the compound under

vacuum. Consult literature for
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specific procedures for your

Rhenium bromide.

Data Presentation

Physical and Chemical Properties of Rhenium Bromides

Rhenium(lll) bromide Rhenium pentacarbonyl
Property .
(ResBro) bromide (Re(CO)sBr)
406.16 g/mol [5][10][11][12]
Molar Mass 425.92 g/mol [3][9]
[13]
Black lustrous crystalline Off-white crystalline powder[5]
Appearance )
solid[3] [10][13]
) o ) Sublimes at 500 °C (in Sublimes at 90 °C[1][5][6][10]
Melting/Sublimation Point
vacuum)[3] [12][13][14]
o Reacts to form Rhenium(IV)
Solubility in Water Insoluble[1][5][11][13][14]

oxide[3]

Data not available in searched Data not available in searched
Vapor Pressure ] ]
literature. literature.

Solubility of Rhenium Bromides in Organic Solvents
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Rhenium(lll) bromide

Rhenium pentacarbonyl

Solvent .
(ResBro) bromide (Re(CO)sBr)
) Data not available in searched
Acetone Sparingly soluble[3] ]
literature.
Diethyl Ether Sparingly soluble[3] Soluble[1][11]
Data not available in searched
Methanol Reacts[3] ]
literature.
Data not available in searched
Ethanol Soluble[15] _
literature.
, Data not available in searched
Carbon Tetrachloride ) Soluble[1][11]
literature.
Data not available in searched
Chlorocarbons Soluble[12]

literature.

Experimental Protocols
Protocol 1: Weighing and Transferring Rhenium
Bromide in a Glove Box

Objective: To accurately weigh and transfer an air- and moisture-sensitive Rhenium bromide

compound without exposure to the atmosphere.

Materials:

Spatula

Rhenium bromide

Weighing paper or boat

Tared vial for the sample

Analytical balance (inside the glove box)
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o Appropriate PPE (lab coat, safety glasses)

Procedure:

Ensure the glove box has a dry, inert atmosphere (low ppm Oz and H20).

e Bring all necessary materials (spatula, weighing boat, vials) into the glove box through the
antechamber.

» Place the weighing boat on the analytical balance and tare it.

e Using a clean spatula, carefully transfer the desired amount of Rhenium bromide to the
weighing boat.

e Record the mass.
o Carefully transfer the weighed solid into the tared reaction vessel or vial.

o Seal the vessel tightly before removing it from the glove box if the subsequent steps are to
be performed outside.

Protocol 2: Preparation of a Rhenium Bromide Solution

Objective: To prepare a solution of Rhenium bromide of a specific concentration using Schlenk
techniques.

Materials:

Rhenium bromide

Anhydrous, degassed solvent

Schlenk flask with a stir bar

Septum

Syringes and needles

Schlenk line with inert gas (Argon or Nitrogen) supply
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Procedure:
e Dry all glassware in an oven and cool under vacuum or a stream of inert gas.

e Weigh the desired amount of Rhenium bromide and add it to the Schlenk flask under a

positive flow of inert gas.
o Seal the flask with a septum.

o Connect the flask to the Schlenk line and evacuate and backfill with inert gas three times to
ensure an inert atmosphere.

e Using a dry, inert-gas flushed syringe, transfer the required volume of anhydrous, degassed
solvent to the Schlenk flask.

« Stir the mixture until the solid is fully dissolved. The solution is now ready for use under an
inert atmosphere.

Mandatory Visualizations

Preparation

Prepare Inert Atmosphere
(Glove Box / Schlenk Line)

Dry Glassware J

Start: Obtain Rhenium Bromide

Handling Reaction
Weigh Compound Transfer to Reaction Vessel (Add Anhydrous Solvenl)—>(Run Reaclion)—>(End: Product Isolatiora

Click to download full resolution via product page

Safe handling workflow for Rhenium bromide.
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Problem: Reaction Failure
or Low Yield

Conclusion: Reagent likely degraded.
Verify purity or use a fresh batch.

Conclusion: Improper storage led to
degradation.

Conclusion: Exposure to air/moisture Investigate other parameters:
during handling. solvent purity, temperature, etc.

Click to download full resolution via product page

Troubleshooting flowchart for Rhenium bromide reactions.
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Degradation pathway of Rhenium bromide upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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